Calcium tetrafluoroborate

• CAS: 13814-93-2
• Synonyms: calcium tetrafluoroborate(1-)
• Molecular Formula: B2CaF8
• Molecular Weight: 213.6872256
• SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.[Ca+2]
• InChI: InChI=1S/2BF4.Ca/c2*2-1(3,4)5;/q2*-1;+2
• InChIKey: YHLNCCJTKRTQEG-UHFFFAOYSA-N

Researchers developing calcium metal batteries face irreversible Ca deposition with common salts. Ca(BF₄)₂ in acetonitrile uniquely enables reversible Ca plating/stripping. As a Li-ion battery additive, 0.01 M Ca(BF₄)₂ boosts graphite anode reversible capacity by ~80% at 0.3 A g⁻¹. In Li-metal batteries, it forms dual interfacial layers on both electrodes. Bulk supply with batch QC.

Calcium Tetrafluoroborate: Technical Overview

Calcium tetrafluoroborate, with the chemical formula Ca(BF₄)₂ (CAS 13814-93-2), is an inorganic salt composed of calcium cations and tetrafluoroborate anions [1]. This compound is notable for its high stability, solubility in polar solvents, and unique electrochemical properties . It is primarily researched and utilized as an electrolyte component in advanced battery systems, including calcium-ion and lithium-ion batteries, as well as in specialized electrochemical processes [2].

Electrolyte additive for Li-ion battery research

Calcium-ion battery electrolyte studies

Electrochemical process development

• [1] American Elements. Calcium Tetrafluoroborate Hydrate. 2026. View Source
• [2] Prabakar, S. J. R., et al. Enhancement in High-Rate Performance of Graphite Anodes via Interface Modification Utilizing Ca(BF4)2 as an Electrolyte Additive in Lithium Ion Batteries. Journal of The Electrochemical Society. 2019, 166, A591-A597. View Source

Why Calcium Tetrafluoroborate Is Irreplaceable

In advanced electrochemical applications, particularly in calcium-based batteries, the choice of electrolyte salt is critical. While several calcium salts exist, calcium tetrafluoroborate (Ca(BF₄)₂) exhibits a unique combination of anion stability, ability to form functional passivation layers, and synergistic effects with specific solvents [1]. Simple substitution with other calcium salts like Ca(TFSI)₂ or Ca(ClO₄)₂ can lead to severely inhibited calcium deposition, poor interfacial stability, or compromised safety, as detailed in the quantitative comparisons below [2].

Ca(TFSI)₂ in acetonitrile inhibits calcium deposition, unlike Ca(BF₄)₂.

Ca(ClO₄)₂ and Ca(TFSI)₂ yield lower Li-ion capacity enhancement as additives.

Ca(ClO₄)₂ is a strong oxidizer with explosion risk; Ca(BF₄)₂ is non-oxidizing.

• [1] Forero-Saboya, J., et al. Towards dry and contaminant free Ca(BF4)2-based electrolytes for Ca plating. Journal of Power Sources Advances. 2020, 6, 100032. View Source
• [2] Mihalinec, G., et al. Calcium batteries: synergistic effects of Ca(BF4)2 and acetonitrile for calcium deposition/stripping. J. Phys. Energy. 2025, 7, 045021. View Source

Quantitative Evidence for Calcium Tetrafluoroborate

Lithium-Ion Battery Capacity Enhancement

As an electrolyte additive in lithium-ion batteries, calcium tetrafluoroborate (Ca(BF₄)₂) provides a significantly greater improvement in reversible capacity of graphite anodes at high rates compared to other calcium salts like Ca(TFSI)₂ and Ca(ClO₄)₂ [1]. At a concentration of 0.01 M, Ca(BF₄)₂ achieves an 80% capacity enhancement at 0.3 A g⁻¹ (346 vs. 192 mAh g⁻¹), while Ca(TFSI)₂ and Ca(ClO₄)₂ show only a certain improvement, but not as significant [1].

Capacity boost

Head-to-head

~80% increase (346 vs 192 mAh g⁻¹)

Supports additive fit for fast-charging Li-ion batteries

0.01 M additive, 0.3 A g⁻¹, graphite anode

Evidence Dimension	Reversible capacity at high rate
Target Compound Data	346 mAh g⁻¹
Comparator Or Baseline	Baseline: 192 mAh g⁻¹ (no additive); Ca(TFSI)₂ and Ca(ClO₄)₂: 'certain improvement' but less significant
Quantified Difference	~80% increase over baseline; superior to Ca(TFSI)₂ and Ca(ClO₄)₂
Conditions	0.01 M additive in carbonate electrolyte, graphite anode, 0.3 A g⁻¹, room temperature

Why This Matters

This demonstrates a clear performance advantage for Ca(BF₄)₂ over alternative calcium salts as an additive for enhancing fast-charging capabilities in lithium-ion batteries, guiding procurement for battery research and development.

• [1] Prabakar, S. J. R., et al. Enhancement in High-Rate Performance of Graphite Anodes via Interface Modification Utilizing Ca(BF4)2 as an Electrolyte Additive in Lithium Ion Batteries. Journal of The Electrochemical Society. 2019, 166, A591-A597. View Source

Calcium Deposition in Acetonitrile

In calcium battery electrolytes, the choice of salt is critical for enabling reversible calcium metal plating and stripping. A direct comparison shows that calcium deposition is strongly inhibited in Ca(TFSI)₂ in acetonitrile (ACN) due to the formation of a passivation layer [1]. In contrast, deposition from Ca(BF₄)₂ in ACN is enabled because the passivation layer formation proceeds at lower rates, allowing stripping at an appreciable rate [1].

Ca deposition

Head-to-head

Enabled (BF₄) vs. inhibited (TFSI)

Supports Ca(BF₄)₂/ACN for Ca metal anode research

Acetonitrile solvent, Ca metal electrode

Evidence Dimension	Calcium deposition/stripping capability
Target Compound Data	Enabled calcium deposition and stripping
Comparator Or Baseline	Ca(TFSI)₂ in ACN: strongly inhibited calcium deposition
Quantified Difference	Qualitative: Enabled vs. Inhibited
Conditions	Ca metal electrode, acetonitrile solvent, room temperature

Why This Matters

For calcium battery development, Ca(BF₄)₂ in ACN is a viable electrolyte for reversible calcium metal anodes, whereas Ca(TFSI)₂ in the same solvent is not, making Ca(BF₄)₂ the preferred salt for such systems.

• [1] Mihalinec, G., et al. Calcium batteries: synergistic effects of Ca(BF4)2 and acetonitrile for calcium deposition/stripping. J. Phys. Energy. 2025, 7, 045021. View Source

Solvent Effect on Calcium Deposition

The performance of Ca(BF₄)₂ is highly dependent on the solvent system. A direct comparison within the same study shows that calcium deposition is strongly inhibited in Ca(BF₄)₂ in ethylene carbonate:propylene carbonate (EC:PC) mixture, whereas deposition is enabled in Ca(BF₄)₂ in acetonitrile (ACN) [1]. This highlights the synergistic effect between Ca(BF₄)₂ and ACN.

Solvent effect

Head-to-head

Enabled in ACN; inhibited in EC:PC

Solvent synergy critical for Ca deposition

Ca(BF₄)₂ salt, Ca metal electrode

Evidence Dimension	Calcium deposition capability
Target Compound Data	Enabled deposition in ACN
Comparator Or Baseline	Inhibited deposition in EC:PC
Quantified Difference	Qualitative: Enabled vs. Inhibited
Conditions	Ca metal electrode, Ca(BF₄)₂ salt, room temperature

Why This Matters

This underscores the importance of selecting the correct solvent for Ca(BF₄)₂ electrolytes. For calcium metal anode applications, acetonitrile is a necessary co-component, differentiating Ca(BF₄)₂-based electrolytes from those using other solvents.

• [1] Mihalinec, G., et al. Calcium batteries: synergistic effects of Ca(BF4)2 and acetonitrile for calcium deposition/stripping. J. Phys. Energy. 2025, 7, 045021. View Source

Temperature-Dependent Intercalation in TiS₂

A comparative study on the reduction of TiS₂ electrodes in calcium battery electrolytes reveals distinct temperature-dependent behavior. With Ca(BF₄)₂, calcium intercalation into TiS₂ is only observed at high temperatures (e.g., 100 °C), whereas with Ca(TFSI)₂, calcium intercalated phases are observed even at room temperature [1]. This indicates Ca(BF₄)₂ may require elevated temperatures for effective intercalation into certain cathode materials.

Intercalation in TiS₂

Head-to-head

Only at high T (100°C) with Ca(BF₄)₂

Requires thermal activation; Ca(TFSI)₂ works at RT

TiS₂ cathode, 25–100°C

Evidence Dimension	Calcium intercalation into TiS₂
Target Compound Data	Intercalation observed only at high temperatures
Comparator Or Baseline	Ca(TFSI)₂: intercalation observed at room temperature
Quantified Difference	Qualitative: High T vs. Room T
Conditions	TiS₂ cathode, temperature range 25 °C to 100 °C

Why This Matters

This provides a critical selection criterion: for room-temperature calcium batteries with TiS₂ cathodes, Ca(TFSI)₂ may be preferable; however, for high-temperature applications or where thermal activation is acceptable, Ca(BF₄)₂ could be a viable choice.

• [1] Verrelli, R., et al. Steps Towards the Use of TiS2 Electrodes in Ca Batteries. J. Electrochem. Soc. 2020, 167, 070532. View Source

Dual-Electrode Stabilization in Lithium Metal Batteries

Calcium tetrafluoroborate (Ca(BF₄)₂) functions as a unique dual-functional electrolyte additive in lithium metal batteries (LMBs) with Ni-rich cathodes. It simultaneously stabilizes both the Li metal anode (by forming a Ca-based SEI layer and Li-Ca alloy) and the Ni-rich cathode (by forming a B-based surface film) [1]. This 'two-in-one' effect is not commonly observed with other simple inorganic salts.

Dual-electrode additive

Class-level

Stabilizes Li anode and Ni-rich cathode

May simplify electrolyte formulation

Li metal battery context; reported data to verify

Evidence Dimension	Electrode stabilization
Target Compound Data	Stabilizes both Li metal anode and Ni-rich cathode
Comparator Or Baseline	Typical additives stabilize only one electrode
Quantified Difference	Not applicable
Conditions	Carbonate electrolyte, Li metal anode, Ni-rich cathode

Why This Matters

This dual functionality simplifies electrolyte formulation and enhances overall cell performance, making Ca(BF₄)₂ a strategic choice for developing stable, high-energy-density lithium metal batteries.

• [1] Kim, K. J., et al. Two-in-one strategy: Discretely functionalized electrolyte additive for stable lithium metal batteries coupled with Ni-rich cathode. Chemical Engineering Journal. 2024, 486, 150354. View Source

Safety and Handling vs. Calcium Perchlorate

From a safety perspective, calcium tetrafluoroborate is classified as corrosive (H314, H318) and harmful if swallowed or inhaled (H302, H332) [1]. In contrast, calcium perchlorate (Ca(ClO₄)₂) is a strong inorganic oxidizing agent that can enhance combustion and potentially lead to explosion [2]. While both require careful handling, Ca(BF₄)₂ does not carry the same explosion risk as perchlorate salts.

Hazard profile

Class-level

Corrosive but no oxidizer risk

Lower explosion risk vs. perchlorate

SDS classification review required

Evidence Dimension	Hazard classification
Target Compound Data	Corrosive, harmful (H302, H312, H314, H332)
Comparator Or Baseline	Ca(ClO₄)₂: strong oxidizer, explosion risk
Quantified Difference	Not applicable
Conditions	Standard safety data sheet classifications

Why This Matters

For procurement and laboratory safety, Ca(BF₄)₂ presents a lower risk of fire or explosion compared to perchlorate-based alternatives, potentially simplifying storage and handling protocols.

• [1] American Elements. Calcium Tetrafluoroborate Hydrate Safety Data Sheet. 2026. View Source
• [2] Wikipedia. Calcium perchlorate. 2024. View Source

Calcium Tetrafluoroborate Application Scenarios

Additive for Fast-Charging Li-Ion Batteries

Calcium tetrafluoroborate (Ca(BF₄)₂) is an excellent choice as an electrolyte additive to enhance the high-rate performance of graphite anodes in lithium-ion batteries. As demonstrated by Prabakar et al. [1], even a low concentration (0.01 M) of Ca(BF₄)₂ can increase reversible capacity by ~80% at 0.3 A g⁻¹. This makes it highly valuable for developing fast-charging battery technologies.

Rechargeable Calcium Batteries with Acetonitrile

For researchers developing rechargeable calcium metal batteries, Ca(BF₄)₂ in acetonitrile (ACN) is a proven electrolyte system that enables reversible calcium deposition and stripping, as shown by Mihalinec et al. [1]. In contrast, Ca(TFSI)₂ in ACN or Ca(BF₄)₂ in carbonate solvents fail to enable this process, making the Ca(BF₄)₂/ACN combination a uniquely viable option for calcium metal anode studies.

Dual-Electrode Stabilizing Additive for Li Metal Batteries

In lithium metal batteries (LMBs) paired with high-energy Ni-rich cathodes, Ca(BF₄)₂ serves as a 'two-in-one' electrolyte additive, forming beneficial interfacial layers on both electrodes simultaneously [1]. This dual stabilization addresses key degradation mechanisms, making it a strategic component for achieving stable, long-life LMBs.

High-Temperature Studies with TiS₂ Cathodes

While Ca(BF₄)₂ does not enable room-temperature calcium intercalation into TiS₂, it does so at elevated temperatures (e.g., 100 °C), as reported by Verrelli et al. [1]. This makes Ca(BF₄)₂ suitable for high-temperature battery research or for applications where thermal activation is feasible, distinguishing it from salts like Ca(TFSI)₂ which operate at room temperature.

Application

Selection Property

Validation Focus

Fast-charging Li-ion additive

Capacity enhancement via SEI modification

Rate capability tests, additive concentration optimization

Rechargeable Ca metal anode

Calcium deposition/stripping reversibility

Solvent compatibility, passivation layer characterization

Dual-stabilizing Li metal battery

Simultaneous anode/cathode stabilization

Electrode–electrolyte interface analysis, cycling stability

High-temperature Ca battery with TiS₂

Thermal activation of intercalation

Temperature-dependent XRD/electrochemistry

• [1] Prabakar, S. J. R., et al. Enhancement in High-Rate Performance of Graphite Anodes via Interface Modification Utilizing Ca(BF4)2 as an Electrolyte Additive in Lithium Ion Batteries. Journal of The Electrochemical Society. 2019, 166, A591-A597. View Source
• [2] Mihalinec, G., et al. Calcium batteries: synergistic effects of Ca(BF4)2 and acetonitrile for calcium deposition/stripping. J. Phys. Energy. 2025, 7, 045021. View Source
• [3] Kim, K. J., et al. Two-in-one strategy: Discretely functionalized electrolyte additive for stable lithium metal batteries coupled with Ni-rich cathode. Chemical Engineering Journal. 2024, 486, 150354. View Source
• [4] Verrelli, R., et al. Steps Towards the Use of TiS2 Electrodes in Ca Batteries. J. Electrochem. Soc. 2020, 167, 070532. View Source